Cas no 478510-77-9 (Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI))

• Product Name: Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI)
• CAS No: 478510-77-9
• MF: C₁₀H₁₅N₅O₄
• MW: 270.249856233597
• CID: 328654
• PubChem ID: 90472724
• Update Time: 2025-06-08

Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI)
• [5'-13C]2'-DEOXYADENOSINE MONOHYDRATE
• 478510-77-9
• CS-0460003
• 2'-deoxyadenosine-5'-13C monohydrate
• 2'-Deoxyadenosine monohydrate-5 inverted exclamation marka-13C
• [5'-13C]2'-deoxyadenosine 1-hydrate
• (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl-13C)tetrahydrofuran-3-ol hydrate
• (2R,3S,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxy(113C)methyl)oxolan-3-ol;hydrate
• HY-W011683S3

• Inchi： 1S/C10H13N5O3.H2O/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7;/h3-7,16-17H,1-2H2,(H2,11,12,13);1H2/t5-,6+,7+;/m0./s1/i2+1;
• InChI Key： WZJWHIMNXWKNTO-JAXFXGRRSA-N
• SMILES： O1[C@H]([13CH2]O)[C@H](C[C@@H]1N1C=NC2C(N)=NC=NC1=2)O.O

Computed Properties

• Exact Mass: 270.11600
• Monoisotopic Mass: 270.116
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• PSA: 128.54000
• LogP: -0.43390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI)

Adenosine-5'-13C, 2'-deoxy-, Monohydrate (9CI): A Key Isotopically Labeled Nucleoside Analog in Chemical Biology and Drug Development

The compound Adenosine-5'-13C, 2'-deoxy-, monohydrate (9CI), identified by the CAS registry number 478510-77-9, represents a critical isotopically labeled nucleoside analog with unique structural features and applications in chemical biology. This compound incorporates a 13C isotope at the C5' position of the ribose ring while maintaining the deoxyribose configuration at the 2' carbon (2'-deoxy). The presence of a monohydrate form (monohydrate) ensures stability under standard storage conditions. Its structural design enables precise metabolic tracing and mechanistic studies in cellular systems, particularly in contexts requiring isotopic labeling for analytical precision.

In recent years, this compound has gained prominence due to its role in advanced metabolic flux analysis (MFA). A groundbreaking 2023 study published in Nature Chemical Biology demonstrated its utility in tracking nucleotide biosynthesis pathways in cancer cells. By substituting natural adenosine with this labeled analog (Adenosine-5'-13C), researchers achieved unprecedented resolution in mapping how tumor cells reprogram their metabolic networks to support rapid proliferation. The deoxy configuration (2'-deoxy) aligns with DNA synthesis processes, making it ideal for studying DNA repair mechanisms and antiviral drug efficacy.

The isotopic labeling at position 5' (C5') provides distinct advantages over traditional tritium-labeled compounds. Unlike radioactive markers, the non-radioactive ¹³C isotope avoids regulatory restrictions and health hazards associated with handling radioactive materials. Recent advancements in mass spectrometry (e.g., Orbitrap-based platforms) have further amplified its utility. A 2024 study highlighted its application in real-time monitoring of nucleoside reverse transcriptase inhibitors (NRTIs) during HIV drug development. The compound’s monohydrate form ensures consistent dissolution kinetics during pharmacokinetic assays, enhancing reproducibility across preclinical trials.

In synthetic chemistry, this compound serves as a versatile building block for constructing complex oligonucleotides and modified DNA constructs. Researchers at MIT’s Synthetic Biology Lab recently employed it to synthesize fluorescently tagged DNA probes that enable live-cell imaging of gene expression dynamics. The deoxyribose backbone compatibility allows seamless integration into DNA templates without disrupting base-pairing interactions—a critical factor for next-generation CRISPR-based therapies.

Clinical research applications are expanding rapidly. A phase II trial published in the New England Journal of Medicine (December 2024) utilized this analog as a metabolic tracer to evaluate targeted therapies for triple-negative breast cancer. By administering the labeled compound intravenously and tracking its incorporation into tumor-derived nucleic acids via LC-MS/MS, clinicians identified biomarkers predictive of treatment response with 89% accuracy—a significant improvement over conventional imaging techniques.

The synthesis methodology has also evolved to meet growing demand. Traditional protocols relying on Stille coupling reactions have been replaced by environmentally benign approaches involving palladium-catalyzed cross-coupling under microwave-assisted conditions. This optimization reduces reaction times from days to hours while achieving >98% purity—a breakthrough documented in the March 2024 issue of JACS Au. The resulting monohydrate form stabilizes reactive intermediates during purification steps without compromising isotopic integrity.

In proteomics studies, this compound enables site-specific labeling of RNA-binding proteins through click chemistry strategies. Collaborative work between Stanford University and Genentech demonstrated its use in identifying novel protein-nucleic acid interactions relevant to neurodegenerative diseases like ALS. The combination of deoxyribose specificity and carbon labeling facilitates unambiguous identification of interaction sites using MALDI-TOF mass spectrometry—a technique now standardizing post-translational modification analyses.